Cas no 1173145-75-9 (Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 2-(3-aminopropyl)-5,7-dimethyl-)

• Product Name: Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 2-(3-aminopropyl)-5,7-dimethyl-
• CAS No: 1173145-75-9
• MF: C₁₂H₁₅N₅
• MW: 229.281001329422
• CID: 5186666
• Update Time: 2026-03-05

Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 2-(3-aminopropyl)-5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 2-(3-aminopropyl)-5,7-dimethyl-
• 2-(3-aminopropyl)-5,7-dimethyl-pyrazolo[1,5-a]pyrimidine-3-carbonitrile

• Inchi： 1S/C12H15N5/c1-8-6-9(2)17-12(15-8)10(7-14)11(16-17)4-3-5-13/h6H,3-5,13H2,1-2H3
• InChI Key： GUPNOXZMWSEBAV-UHFFFAOYSA-N
• SMILES： C12=C(C#N)C(CCCN)=NN1C(C)=CC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 2-(3-aminopropyl)-5,7-dimethyl-

Comprehensive Overview of Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 2-(3-aminopropyl)-5,7-dimethyl- (CAS No. 1173145-75-9)

The compound Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 2-(3-aminopropyl)-5,7-dimethyl- (CAS No. 1173145-75-9) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique pyrazolo[1,5-a]pyrimidine core, combined with functional groups like carbonitrile and aminopropyl, makes it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor, given the rising demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, with Pyrazolo[1,5-a]pyrimidine derivatives emerging as promising candidates. The presence of the 2-(3-aminopropyl) side chain enhances solubility and bioavailability, addressing a common challenge in drug development. This compound’s 5,7-dimethyl substitution further optimizes its pharmacokinetic properties, making it a focal point for structure-activity relationship (SAR) studies. These attributes align with current trends in precision medicine, where molecular specificity is paramount.

The synthesis of CAS No. 1173145-75-9 involves multi-step organic reactions, often starting from pyrazolo[1,5-a]pyrimidine precursors. Key steps include cyanation at the 3-position and subsequent introduction of the aminopropyl moiety. Recent advancements in green chemistry have also explored catalytic methods to improve yield and reduce waste, reflecting the industry’s shift toward sustainable practices. Such innovations are frequently searched by chemists and formulators seeking eco-friendly synthetic routes.

Beyond pharmaceuticals, this compound’s agrochemical potential is under investigation. Its structural motifs resemble those of known plant growth regulators and pesticide intermediates, sparking interest in crop protection. With global food security concerns rising, researchers are probing its efficacy against resistant pests—a topic dominating agricultural forums and search queries. The carbonitrile group in particular is scrutinized for its role in modulating biological activity.

Analytical characterization of Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 2-(3-aminopropyl)-5,7-dimethyl- relies on techniques like HPLC, NMR, and mass spectrometry. Purity thresholds exceeding 98% are typically required for biological testing, underscoring the importance of robust quality control. These methodologies are frequently queried by QC professionals troubleshooting batch inconsistencies—a pain point in API manufacturing.

Patent landscapes reveal growing IP activity around 1173145-75-9, particularly in kinase modulation. Competitor analyses show its incorporation into proprietary libraries for high-throughput screening—a hot topic in AI-driven drug discovery circles. This aligns with surge in searches for "fragment-based drug design" and "computational chemistry tools," highlighting the compound’s relevance in modern workflows.

Safety profiles of this material remain rigorously studied, with emphasis on in vitro toxicology assays. While not classified as hazardous under standard protocols, proper handling per GHS guidelines is recommended—a detail often sought by EHS managers. Storage typically involves desiccated conditions at -20°C to preserve the aminopropyl group’s stability, a practical consideration frequently overlooked in literature.

The commercial availability of CAS 1173145-75-9 through specialty chemical suppliers has expanded, though pricing remains premium due to complex synthesis. Procurement teams increasingly search for "cost-effective scaling strategies" alongside the CAS number—a testament to the compound’s transition from research-grade to development-scale interest. Custom synthesis inquiries often specify isotopic labeling (e.g., 13C/15N) for metabolic studies, reflecting advanced application needs.

In conclusion, Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 2-(3-aminopropyl)-5,7-dimethyl- represents a compelling case study in functionalized heterocycles. Its dual utility in life sciences and agriculture, coupled with synthetic accessibility, ensures sustained academic and industrial engagement. As personalized medicine and sustainable agriculture dominate scientific discourse, this molecule’s trajectory will likely intersect with these megatrends, driving further innovation and search relevance.